Cas no 127159-66-4 (sodium 2-fluorobenzene-1-sulfinate)

• Product name: sodium 2-fluorobenzene-1-sulfinate
• CAS No: 127159-66-4
• MF: C₆H₄FNaO₂S
• Molecular Weight: 182.147934913635
• CID: 4585329
• PubChem ID: 23682181

sodium 2-fluorobenzene-1-sulfinate Properties

Names and Identifiers

• sodium 2-fluorobenzene-1-sulfinate
• 2-Fluorobenzenesulfinic acid sodium salt
• Sodium 2-fluorobenzenesulfinate
• CFA15966

• Inchi： 1S/C6H5FO2S.Na/c7-5-3-1-2-4-6(5)10(8)9;/h1-4H,(H,8,9);/q;+1/p-1
• InChIKey： ZGOTUKXVYFUJID-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1F)(=O)[O-].[Na+]

Computed Properties

• 氢键供体数量: 0
• 氢键受体数量: 4
• 重原子数量: 11
• 可旋转化学键数量: 1
• 复杂度: 145
• 拓扑分子极性表面积: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes